Cas no 2137557-85-6 (4-(oxolan-2-yl)thian-4-ylmethanamine)

• Product Name: 4-(oxolan-2-yl)thian-4-ylmethanamine
• CAS No: 2137557-85-6
• MF: C₁₀H₁₉NOS
• MW: 201.328961610794
• CID: 6253157
• PubChem ID: 165956313
• Update Time: 2025-10-19

4-(oxolan-2-yl)thian-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-(oxolan-2-yl)thian-4-ylmethanamine
• 2137557-85-6
• [4-(oxolan-2-yl)thian-4-yl]methanamine
• EN300-1121666

• Inchi： 1S/C10H19NOS/c11-8-10(3-6-13-7-4-10)9-2-1-5-12-9/h9H,1-8,11H2
• InChI Key： JNPTWKNLSZWGFR-UHFFFAOYSA-N
• SMILES： S1CCC(CN)(CC1)C1CCCO1

Computed Properties

• Exact Mass: 201.11873540g/mol
• Monoisotopic Mass: 201.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.6Ų

Additional information on 4-(oxolan-2-yl)thian-4-ylmethanamine

4-(oxolan-2-yl)thian-4-ylmethanamine (CAS No: 2137557-85-6)

4-(oxolan-2-yl)thian-4-ylmethanamine, also known by its CAS registry number 2137557-85-6, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of thiane derivatives, which are sulfur-containing heterocycles that have shown promise in drug discovery and materials science.

The molecular structure of 4-(oxolan-2-yl)thian-4-ylmethanamine consists of a thiane ring (a six-membered ring containing sulfur) substituted with an oxolane group (a five-membered ether ring) at the 4-position and an amine group at the same position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of thiane derivatives in the development of new pharmaceutical agents. For instance, researchers have explored the use of 4-(oxolan-2-yl)thian-based compounds as inhibitors of certain enzymes involved in disease pathways. The oxolane group, being a saturated five-membered ring, contributes to the compound's stability and bioavailability, which are critical factors in drug design.

In addition to its pharmaceutical applications, 4-(oxolan-2-yl)thian-based compounds have also been investigated for their role in materials science. The sulfur atom in the thiane ring can participate in various bonding interactions, making these compounds suitable for applications in polymer chemistry and as precursors for advanced materials.

The synthesis of 4-(oxolan-N-substituted thiane derivatives has been optimized through various methodologies, including nucleophilic substitution and cyclization reactions. These methods allow for the precise control of substituents on the thiane ring, enabling the creation of diverse chemical libraries for screening purposes.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity profiles of thiane derivatives. Preliminary findings suggest that compounds like 4-(oxolan-N-substituted thianes exhibit moderate biodegradation rates under aerobic conditions, which is a positive indicator for their potential use in sustainable chemical processes.

In conclusion, 4-(oxolan-N-substituted thianes represent a promising class of compounds with diverse applications across multiple disciplines. As ongoing research continues to uncover new properties and uses for these molecules, they are likely to play an increasingly important role in both academic and industrial settings.